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Compound of Interest

Compound Name: N-Octanoyl-D15-glycine

Cat. No.: B12411517

For researchers, scientists, and professionals in drug development, the proper handling and
disposal of specialized chemical compounds like N-Octanoyl-D15-glycine is a critical
component of laboratory safety and regulatory compliance. While a specific Safety Data Sheet
(SDS) for N-Octanoyl-D15-glycine is not readily available, this guide provides essential safety
and logistical information based on the properties of the closely related compound, N-
Octanoylglycine, and general principles of chemical waste management.

l. Immediate Safety Considerations

Before handling N-Octanoyl-D15-glycine for any purpose, including disposal, it is imperative
to be aware of its potential hazards. Based on data for the non-deuterated analog, N-
Octanoylglycine, the following safety precautions should be observed:

e Hazard Classification: N-Octanoylglycine is known to cause serious eye damage.[1]

o Personal Protective Equipment (PPE): Always wear appropriate personal protective
equipment. This includes:

o Eye Protection: Chemical safety goggles or a face shield are mandatory to prevent eye
contact.

o Hand Protection: Wear chemical-resistant gloves.

o Body Protection: A lab coat or other protective clothing should be worn.
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» Handling: Avoid creating dust. Ensure adequate ventilation in the handling area.

Il. Chemical and Physical Properties

Understanding the physical and chemical properties of N-Octanoyl-D15-glycine is
fundamental to its safe handling and disposal. The following table summarizes key data,
primarily based on its non-deuterated form, N-Octanoylglycine.

Property Value Source

Molecular Formula C10H4D15N0O3 Inferred

White to light yellow crystalline

Appearance oowder

Solubility Soluble in water [2]
Melting Point 105.0 to0 109.0 °C

Flash Point 215.5 °C (closed cup) [1]
Storage Store at 2-8°C [1]

lll. Step-by-Step Disposal Protocol

The recommended disposal method for N-Octanoyl-D15-glycine involves professional
chemical waste management services. Landfill or sewer disposal is not recommended.

¢ Waste Identification and Collection:

o Collect waste N-Octanoyl-D15-glycine in a designated, properly labeled, and sealed
container.

o Avoid mixing with other chemical waste to prevent unknown reactions.
o If the compound is in a solution, indicate the solvent on the waste label.

» Contacting a Licensed Waste Disposal Service:
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o Engage a certified hazardous waste disposal company. Provide them with all available
information on the compound, including the information from this guide.

o Follow their specific instructions for packaging and pickup.

¢ |ncineration:

o For compounds like N-Octanoylglycine and its derivatives, chemical incineration with an
afterburner and scrubber is a suggested method of disposal.[3] This should be carried out
by a licensed facility.

» Disposal of Contaminated Materials:

o Any materials that have come into contact with N-Octanoyl-D15-glycine, such as gloves,
weighing papers, and pipette tips, should be collected in a sealed bag or container and
disposed of as chemical waste along with the compound itself.

IV. Logical Workflow for Disposal

The following diagram illustrates the decision-making process and workflow for the proper
disposal of N-Octanoyl-D15-glycine.
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Disposal Workflow for N-Octanoyl-D15-glycine
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By adhering to these procedures, laboratory personnel can ensure the safe and
environmentally responsible disposal of N-Octanoyl-D15-glycine, thereby protecting
themselves, their colleagues, and the environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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